Cas no 94393-11-0 (2',4,6'-Trihydroxy-4'-prenyloxychalcone)

• Product name: 2',4,6'-Trihydroxy-4'-prenyloxychalcone
• CAS No: 94393-11-0
• MF: C₂₀H₂₀O₅
• Molecular Weight: 340.3698
• CID: 2061296
• PubChem ID: 42607608

2',4,6'-Trihydroxy-4'-prenyloxychalcone Properties

Names and Identifiers

• 2',4,6'-Trihydroxy-4'-prenyloxychalcone
• LMPK12120256
• (E)-1-[2,6-dihydroxy-4-(3-methylbut-2-enoxy)phenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
• (E)-1-(2,6-dihydroxy-4-(3-methylbut-2-enoxy)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 4,2',6'-Trihydroxy-4'-prenyloxychalcone
• SCHEMBL25196758
• 94393-11-0

• Inchi： InChI=1S/C20H6O5/c1-13(2)9-10-25-16-11-18(23)20(19(24)12-16)17(22)8-5-14-3-6-15(21)7-4-14/h3-4,6-7,11-12H
• InChIKey： CXGGRPANFKVBEJ-UHFFFAOYSA-N
• SMILES： [#6]\[#6](-[#6])=[#6]/[#6]-[#8]-c1cc(-[#8])c(-[#6](=O)\[#6]=[#6]\c2ccc(-[#8])cc2)c(-[#8])c1

Computed Properties

• 精确分子量: 340.13107373Da
• 同位素质量: 340.13107373Da
• Isotope Atom Count: 0
• 氢键供体数量: 3
• 氢键受体数量: 5
• 重原子数量: 25
• 可旋转化学键数量: 6
• 复杂度: 474
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 1
• 不确定化学键立构中心数量: 0
• XLogP3: 3.539
• 拓扑分子极性表面积: 87Ų